5-methyl-4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine hydroiodide
Overview
Description
5-methyl-4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine hydroiodide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of triazoles and is known to possess unique biochemical and physiological properties that make it an attractive target for research.
Scientific Research Applications
Synthesis and Antimicrobial Activities
- Antimicrobial Activities of Triazole Derivatives: Research on triazole derivatives, including compounds similar in structure to 5-methyl-4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine hydroiodide, has demonstrated their potential in antimicrobial applications. These compounds have been synthesized and tested for their effectiveness against various microorganisms, showing good to moderate activities. Such studies are crucial for developing new antimicrobial agents to combat resistant strains of bacteria and fungi (Bektaş et al., 2007), (Rameshbabu et al., 2019), (Başoğlu et al., 2013).
Molecular Structure and Crystallography
- Molecular and Crystal Structure Investigations: The detailed molecular and crystal structure investigations of triazine derivatives incorporating pyrazole, piperidine, and aniline moieties offer insights into the structural aspects that may influence the biological activity and interaction mechanisms of similar compounds. Such studies are vital for understanding the properties that contribute to their antimicrobial efficacy and can guide the design of new compounds with improved biological activities (Shawish et al., 2021).
Corrosion Inhibition
- Inhibition of Corrosion: Piperidine derivatives, related in functionality to 5-methyl-4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine hydroiodide, have shown promise as corrosion inhibitors in various environments, including natural seawater. Their effectiveness in protecting metals like brass from corrosion, as demonstrated through potentiodynamic polarization studies and electrochemical impedance spectroscopy, underscores the potential industrial applications of these compounds in materials science (Raj & Rajendran, 2013).
properties
IUPAC Name |
5-methyl-4-piperidin-4-yl-1,2,4-triazol-3-amine;hydroiodide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15N5.HI/c1-6-11-12-8(9)13(6)7-2-4-10-5-3-7;/h7,10H,2-5H2,1H3,(H2,9,12);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUQFDMINUNSVTQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(N1C2CCNCC2)N.I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16IN5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-methyl-4-(piperidin-4-yl)-4H-1,2,4-triazol-3-amine hydroiodide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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